Cas no 2228344-86-1 (tert-butyl N-2-amino-1-(1-methyl-1H-indol-5-yl)ethylcarbamate)

• Product Name: tert-butyl N-2-amino-1-(1-methyl-1H-indol-5-yl)ethylcarbamate
• CAS No: 2228344-86-1
• MF: C₁₆H₂₃N₃O₂
• MW: 289.372723817825
• CID: 6170298
• PubChem ID: 165621112
• Update Time: 2025-06-11

tert-butyl N-2-amino-1-(1-methyl-1H-indol-5-yl)ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-amino-1-(1-methyl-1H-indol-5-yl)ethylcarbamate
• 2228344-86-1
• tert-butyl N-[2-amino-1-(1-methyl-1H-indol-5-yl)ethyl]carbamate
• EN300-1887662

• Inchi： 1S/C16H23N3O2/c1-16(2,3)21-15(20)18-13(10-17)11-5-6-14-12(9-11)7-8-19(14)4/h5-9,13H,10,17H2,1-4H3,(H,18,20)
• InChI Key： XUYZQQYWFQQVHY-UHFFFAOYSA-N
• SMILES： O(C(NC(CN)C1C=CC2=C(C=CN2C)C=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 289.17902698g/mol
• Monoisotopic Mass: 289.17902698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 69.3Ų

Additional information on tert-butyl N-2-amino-1-(1-methyl-1H-indol-5-yl)ethylcarbamate

Comprehensive Overview of tert-butyl N-2-amino-1-(1-methyl-1H-indol-5-yl)ethylcarbamate (CAS No. 2228344-86-1)

The compound tert-butyl N-2-amino-1-(1-methyl-1H-indol-5-yl)ethylcarbamate (CAS No. 2228344-86-1) is a specialized carbamate derivative with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring an indole moiety and a tert-butyl carbamate group, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly interested in this compound due to its role in developing kinase inhibitors and neuroprotective agents, aligning with current trends in precision medicine and neurodegenerative disease research.

One of the most searched questions in the field of organic chemistry is: "What are the applications of indole derivatives in drug discovery?" The answer lies in compounds like tert-butyl N-2-amino-1-(1-methyl-1H-indol-5-yl)ethylcarbamate, which serve as building blocks for small-molecule therapeutics. The indole core is a privileged scaffold in medicinal chemistry, often found in drugs targeting serotonin receptors, inflammation, and cancer pathways. This compound’s carbamate protection group further enhances its stability, making it suitable for multi-step synthetic routes.

In recent years, the demand for high-purity intermediates like CAS No. 2228344-86-1 has surged, driven by advancements in high-throughput screening and combinatorial chemistry. Pharmaceutical companies and academic labs frequently search for "synthetic routes for tert-butyl carbamate derivatives" or "indole-based chiral auxiliaries," highlighting the relevance of this compound. Its chiral center at the ethylcarbamate side chain also opens doors for asymmetric synthesis, a hot topic in green chemistry and sustainable drug development.

From a technical perspective, the compound’s physicochemical properties—such as solubility in organic solvents like dichloromethane and dimethyl sulfoxide (DMSO)—are critical for its utility in reactions. Analytical techniques like HPLC and NMR are commonly employed to verify its purity, a frequent search query among quality control professionals. Additionally, its stability under acidic and basic conditions makes it a versatile candidate for peptide coupling and protecting group strategies.

The growing interest in personalized medicine has further amplified the importance of niche intermediates like tert-butyl N-2-amino-1-(1-methyl-1H-indol-5-yl)ethylcarbamate. Searches for "CAS 2228344-86-1 suppliers" or "scalable synthesis of indole carbamates" reflect the industrial demand. Moreover, its potential role in central nervous system (CNS) drug design aligns with trending topics such as Alzheimer’s disease and Parkinson’s disease research, where modulators of neurotransmitter pathways are urgently needed.

In conclusion, tert-butyl N-2-amino-1-(1-methyl-1H-indol-5-yl)ethylcarbamate (CAS No. 2228344-86-1) represents a convergence of synthetic utility and biomedical relevance. Its applications span from catalysis to drug discovery, addressing key challenges in modern chemistry. As the scientific community continues to explore its potential, this compound is poised to remain a focal point in both academic and industrial research.